Cas no 945397-54-6 (4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide)

• Product Name: 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide
• CAS No: 945397-54-6
• MF: C₁₁H₁₆FN₃O
• MW: 225.262645721436
• CID: 4721005
• Update Time: 2025-05-20

4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide

• Inchi： 1S/C11H16FN3O/c1-15(2)6-5-14-11(16)9-4-3-8(13)7-10(9)12/h3-4,7H,5-6,13H2,1-2H3,(H,14,16)
• InChI Key： BRYDHZFPXHJDBM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCCN(C)C)=O)N

Computed Properties

• Exact Mass: 225.12774030 g/mol
• Monoisotopic Mass: 225.12774030 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4
• Molecular Weight: 225.26

Additional information on 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide

4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide: A Comprehensive Overview

4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide (CAS No. 945397-54-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as FDA101, has garnered attention due to its unique chemical structure and biological activity. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research findings related to this compound.

Chemical Structure and Properties

4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide is a small molecule with the molecular formula C₁₁H₁₆FN₃O. The compound features a 2-fluorobenzamide core with an amino group and a dimethylaminoethyl substituent. The presence of the fluorine atom and the dimethylamino group imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its solubility in water is limited, but it can be dissolved in aqueous solutions with the help of co-solvents or surfactants. The melting point of 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide is around 135-137°C, and it has a molecular weight of approximately 233.26 g/mol.

Synthesis Methods

The synthesis of 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-fluoro-4-nitrobenzoyl chloride with N,N-dimethylethylenediamine, followed by reduction of the nitro group to an amino group using hydrogen gas over a palladium catalyst.

The reaction can be summarized as follows:

            2-Fluoro-4-nitrobenzoyl chloride + N,N-dimethylethylenediamine → 4-Nitro-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide
            4-Nitro-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide + H2/Pd → 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide
        

This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Applications

4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide has shown promising biological activity in various assays. One of its key applications is as a potential therapeutic agent for neurodegenerative diseases. Recent studies have demonstrated that this compound can modulate specific receptors in the central nervous system (CNS), leading to neuroprotective effects.

A study published in the Journal of Medicinal Chemistry reported that 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide exhibits potent activity against α-synuclein aggregation, a hallmark of Parkinson's disease. The compound was found to inhibit α-synuclein fibril formation and reduce cytotoxicity in neuronal cell cultures.

In addition to its neuroprotective properties, 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide has also been investigated for its anti-inflammatory effects. Research conducted at the University of California found that the compound can downregulate pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers.

Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. The next step will be to conduct Phase II trials to assess the efficacy of the compound in patients with specific conditions such as Parkinson's disease and rheumatoid arthritis.

Beyond its therapeutic potential, 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide also holds promise as a tool for basic research. Its ability to modulate specific receptors makes it a valuable probe for studying signaling pathways involved in neurodegeneration and inflammation.

Conclusion

In conclusion, 4-Amino-N-(2-(dimethylamino)ethyl)-2-fluorobenzamide (CAS No. 945397-54-6) is a multifaceted compound with significant potential in both pharmaceutical development and basic research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action, we can expect to see more applications emerging for this promising molecule.